Cas no 95035-88-4 (1H-1,4-Diazepine-5,7(2H,6H)-dione,1,4-bis[2-(diethylamino)ethyl]-6,6-diethyldihydro-)

1H-1,4-Diazepine-5,7(2H,6H)-dione,1,4-bis[2-(diethylamino)ethyl]-6,6-diethyldihydro- structure
95035-88-4 structure
Product Name:1H-1,4-Diazepine-5,7(2H,6H)-dione,1,4-bis[2-(diethylamino)ethyl]-6,6-diethyldihydro-
CAS No:95035-88-4
MF:C21H42N4O2
MW:382.583785533905
CID:813044
PubChem ID:11971386
Update Time:2025-04-19

1H-1,4-Diazepine-5,7(2H,6H)-dione,1,4-bis[2-(diethylamino)ethyl]-6,6-diethyldihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine-5,7(2H,6H)-dione,1,4-bis[2-(diethylamino)ethyl]-6,6-diethyldihydro-
    • 1,4-bis[2-(diethylamino)ethyl]-6,6-diethyl-1,4-diazepane-5,7-dione
    • DTXSID50915155
    • 95035-88-4
    • 1H-1,4-Diazepine-5,7(4H,6H)-dione, 2,3-dihydro-1,4-bis(2-(diethylamino)ethyl)-6,6-diethyl-
    • 1,4-Bis(2-(diethylamino)ethyl)-6,6-diethyl-2,3-dihydro-1H-1,4-diazepine-5,7(4H,6H)-dione
    • Inchi: 1S/C21H42N4O2/c1-7-21(8-2)19(26)24(15-13-22(9-3)10-4)17-18-25(20(21)27)16-14-23(11-5)12-6/h7-18H2,1-6H3
    • InChI Key: YCDOKNLANWDWRP-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)(CC)C(N(CCN(CC)CC)CCN1CCN(CC)CC)=O

Computed Properties

  • Exact Mass: 382.330777
  • Monoisotopic Mass: 382.330777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.1
  • XLogP3: 2.3

Experimental Properties

  • Density: 0.97
  • Boiling Point: 515.381°C at 760 mmHg
  • Flash Point: 196.783°C
  • Refractive Index: 1.48
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